78-93-3

2-Butanone, HPLC Grade, 99.5%

In Stock

• CAS RN:
• 78-93-3

• Formula:
• C4H8O
  C4H8O
  CH3COCH2CH3

• InChI:
• InChI=1S/C4H8O/c1-3-4(2)5/h3H2,1-2H3

• InChIKey:
• ZWEHNKRNPOVVGH-UHFFFAOYSA-N

• 2-Butanone, HPLC Grade, 99.5% is a useful research compound. Its molecular formula is C4H8O and its molecular weight is 72.11 g/mol. The purity is usually 95%.

Isolysergol

• CAS RN:
• 478-93-3

• Formula:
• C16H18N2O

• InChI:
• InChI=1S/C16H18N2O/c1-18-8-10(9-19)5-13-12-3-2-4-14-16(12)11(7-17-14)6-15(13)18/h2-5,7,10,15,17,19H,6,8-9H2,1H3/t10-,15+/m0/s1

• InChIKey:
• BIXJFIJYBLJTMK-ZUZCIYMTSA-N

• Isolysergol, also known as Isolysergol, is a useful research compound. Its molecular formula is C16H18N2O and its molecular weight is 254.33 g/mol. The purity is usually 95%.

Formaldehyde, polymer with 4-(1,1,3,3-tetramethylbutyl)phenol

Usually In Stock

• CAS RN:
• 26678-93-3

• Formula:
• C15H24O2

• InChI:
• InChI=1S/C14H22O.CH2O/c1-13(2,3)10-14(4,5)11-6-8-12(15)9-7-11;1-2/h6-9,15H,10H2,1-5H3;1H2

• InChIKey:
• PBRIXADXGMHVMW-UHFFFAOYSA-N

• Formaldehyde, polymer with 4-(1,1,3,3-tetramethylbutyl)phenol is a useful research compound. Its molecular formula is C15H24O2 and its molecular weight is 236.35 g/mol. The purity is usually 95%.

2-Isopropyl-1H-benzoimidazole-5-carboxylic acid

In Stock

• CAS RN:
• 505078-93-3

• Formula:
• C11H12N2O2

• InChI:
• InChI=1S/C11H12N2O2/c1-6(2)10-12-8-4-3-7(11(14)15)5-9(8)13-10/h3-6H,1-2H3,(H,12,13)(H,14,15)

• InChIKey:
• CTKJAGJXHFWLPG-UHFFFAOYSA-N

• 2-Isopropyl-1H-benzoimidazole-5-carboxylic acid is a useful research compound. Its molecular formula is C11H12N2O2 and its molecular weight is 204.22 g/mol. The purity is usually 95%.

2-(4-Methyl-1,4-diazepan-1-yl)benzonitrile

In Stock

• CAS RN:
• 204078-93-3

• Formula:
• C13H17N3

• InChI:
• InChI=1S/C13H17N3/c1-15-7-4-8-16(10-9-15)13-6-3-2-5-12(13)11-14/h2-3,5-6H,4,7-10H2,1H3

• InChIKey:
• WKJLOVRBRYDGGK-UHFFFAOYSA-N

• 2-(4-Methyl-1,4-diazepan-1-yl)benzonitrile is a useful research compound. Its molecular formula is C13H17N3 and its molecular weight is 215.29 g/mol. The purity is usually 95%.

N'-(4-fluorobenzo[d]thiazol-2-yl)-4-((2-methylpiperidin-1-yl)sulfonyl)benzohydrazide

In Stock

• CAS RN:
• 851978-93-3

• Formula:
• C20H21FN4O3S2

• InChI:
• InChI=1S/C20H21FN4O3S2/c1-13-5-2-3-12-25(13)30(27,28)15-10-8-14(9-11-15)19(26)23-24-20-22-18-16(21)6-4-7-17(18)29-20/h4,6-11,13H,2-3,5,12H2,1H3,(H,22,24)(H,23,26)

• InChIKey:
• YVTHWUINUKBBGB-UHFFFAOYSA-N

• N'-(4-fluorobenzo[d]thiazol-2-yl)-4-((2-methylpiperidin-1-yl)sulfonyl)benzohydrazide is a useful research compound. Its molecular formula is C20H21FN4O3S2 and its molecular weight is 448.53. The purity is usually 95%.

2-Cyano-3'-(1,3-dioxolan-2-YL)benzophenone

In Stock

• CAS RN:
• 898778-93-3

• Formula:
• C17H13NO3

• InChI:
• InChI=1S/C17H13NO3/c18-11-14-4-1-2-7-15(14)16(19)12-5-3-6-13(10-12)17-20-8-9-21-17/h1-7,10,17H,8-9H2

• InChIKey:
• GAHDNVSBFNPGEV-UHFFFAOYSA-N

• 2-Cyano-3'-(1,3-dioxolan-2-YL)benzophenone is a useful research compound. Its molecular formula is C17H13NO3 and its molecular weight is 279.29 g/mol. The purity is usually 95%.

2-(4-Benzyloxy-phenyl)-thiazole-4-carbaldehyde

In Stock

• CAS RN:
• 885278-93-3

• Formula:
• C17H13NO2S

• InChI:
• InChI=1S/C17H13NO2S/c19-10-15-12-21-17(18-15)14-6-8-16(9-7-14)20-11-13-4-2-1-3-5-13/h1-10,12H,11H2

• InChIKey:
• SUGYRLHBOMEIKR-UHFFFAOYSA-N

• 2-(4-Benzyloxy-phenyl)-thiazole-4-carbaldehyde is a useful research compound. Its molecular formula is C17H13NO2S and its molecular weight is 295.356. The purity is usually 95%.

7-[3-(Undeca-2,5,8-trien-1-yl)oxiran-2-yl]hept-5-enoic acid

In Stock

• CAS RN:
• 851378-93-3

• Formula:
• C20H30O3

• InChI:
• InChI=1S/C20H30O3/c1-2-3-4-5-6-7-8-9-12-15-18-19(23-18)16-13-10-11-14-17-20(21)22/h3-4,6-7,9-10,12-13,18-19H,2,5,8,11,14-17H2,1H3,(H,21,22)

• InChIKey:
• YKIOHMXLFWMWKD-SROXAULOSA-N

• Eicosapentaenoic acid (EPA; ) is converted to epoxyeicosatetraenoic acids (EpETEs) by several cytochrome P450 isoforms. The major product of this epoxygenase pathway, (±)17-EpETE, relaxes vascular and airway smooth muscle by activating large conductance Ca2+-activated K+ (BKCa) channels by directly interacting with BKα channel subunits. (±)8-EpETE is an epoxygenase pathway product produced from EPA by CYP450 both in vitro and in vivo. The biological actions and physiological effects of this epoxide remain to be determined.
  Eicosapentaenoic acid (EPA; ) is converted to epoxyeicosatetraenoic acids (EpETEs) by several cytochrome P450 isoforms. The major product of this epoxygenase pathway, (±)17-EpETE, relaxes vascular and airway smooth muscle by activating large conductance Ca (±)8-EpETE is an epoxygenase pathway product produced from EPA by CYP450 both in vit...

1-[({1-[(tert-butoxy)carbonyl]azetidin-3-yl}({[(9H-fluoren-9-yl)methoxy]carbonyl})amino)methyl]cyclopropane-1-carboxylic acid

In Stock

• CAS RN:
• 2138178-93-3

• Formula:
• C28H32N2O6

• 1-[({1-[(tert-butoxy)carbonyl]azetidin-3-yl}({[(9H-fluoren-9-yl)methoxy]carbonyl})amino)methyl]cyclopropane-1-carboxylic acid is a useful research compound. Its molecular formula is C28H32N2O6 and its molecular weight is 492.6. The purity is usually 95%.

(2-Pyrrolidin-2-yl-ethyl)-carbamic acid tert-butyl ester

In Stock

• CAS RN:
• 1263378-93-3

• Formula:
• C11H22N2O2

• InChI:
• InChI=1S/C11H22N2O2/c1-11(2,3)15-10(14)13-8-6-9-5-4-7-12-9/h9,12H,4-8H2,1-3H3,(H,13,14)

• InChIKey:
• UNANQGCDACTJPA-UHFFFAOYSA-N

• (2-Pyrrolidin-2-yl-ethyl)-carbamic acid tert-butyl ester is a useful research compound. Its molecular formula is C11H22N2O2 and its molecular weight is 214.3 g/mol. The purity is usually 95%.

6-(3-((5-fluoropyrimidin-2-yl)oxy)piperidine-1-carbonyl)pyridazin-3(2H)-one

In Stock

• CAS RN:
• 2175978-93-3

• Formula:
• C14H14FN5O3

• InChI:
• InChI=1S/C14H14FN5O3/c15-9-6-16-14(17-7-9)23-10-2-1-5-20(8-10)13(22)11-3-4-12(21)19-18-11/h3-4,6-7,10H,1-2,5,8H2,(H,19,21)

• InChIKey:
• LPCPJOFTSNOTCD-UHFFFAOYSA-N

• 6-(3-((5-fluoropyrimidin-2-yl)oxy)piperidine-1-carbonyl)pyridazin-3(2H)-one is a useful research compound. Its molecular formula is C14H14FN5O3 and its molecular weight is 319.296. The purity is usually 95%.

5-Bromo-2-methanesulfinylpyrimidin-4-amine

In Stock

• CAS RN:
• 2219378-93-3

• Formula:
• C5H6BrN3OS

• InChI:
• InChI=1S/C5H6BrN3OS/c1-11(10)5-8-2-3(6)4(7)9-5/h2H,1H3,(H2,7,8,9)

• InChIKey:
• PISKLKJRIGCXHL-UHFFFAOYSA-N

• 5-Bromo-2-methanesulfinylpyrimidin-4-amine is a useful research compound. Its molecular formula is C5H6BrN3OS and its molecular weight is 236.09. The purity is usually 95%.